Cas no 1379317-31-3 (Benzenepropanoic acid, 4-bromo-α-methyl-, methyl ester)

• Product Name: Benzenepropanoic acid, 4-bromo-α-methyl-, methyl ester
• CAS No: 1379317-31-3
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• MDL: MFCD18909090
• CID: 5169687
• Update Time: 2025-07-18

Benzenepropanoic acid, 4-bromo-α-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4-bromophenyl)-2-methylpropanoate
• Methyl2-(4-bromobenzyl)propanoate
• Benzenepropanoic acid, 4-bromo-alpha-methyl-, methyl ester
• Benzenepropanoic acid, 4-bromo-α-methyl-, methyl ester

• MDL： MFCD18909090
• Inchi： 1S/C11H13BrO2/c1-8(11(13)14-2)7-9-3-5-10(12)6-4-9/h3-6,8H,7H2,1-2H3
• InChI Key： VDXTWQXUBXVCCZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC(C(=O)OC)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 186
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3

Additional information on Benzenepropanoic acid, 4-bromo-α-methyl-, methyl ester

Benzenepropanoic acid, 4-bromo-α-methyl-, methyl ester (CAS No. 1379317-31-3)

Benzenepropanoic acid, 4-bromo-α-methyl-, methyl ester (CAS No. 1379317-31-3) is a versatile organic compound with a wide range of applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, including a bromo-substituted benzene ring and a methyl ester group, which contribute to its reactivity and functional versatility.

The chemical structure of Benzenepropanoic acid, 4-bromo-α-methyl-, methyl ester consists of a benzene ring with a bromine atom at the para position and an α-methyl-substituted propanoic acid moiety. The presence of the bromine atom makes this compound an excellent substrate for various synthetic transformations, such as cross-coupling reactions and nucleophilic substitutions. The methyl ester group, on the other hand, provides additional reactivity and can be readily converted into other functional groups through hydrolysis or transesterification reactions.

In recent years, Benzenepropanoic acid, 4-bromo-α-methyl-, methyl ester has gained significant attention in the field of pharmaceutical research due to its potential as an intermediate in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the development of novel anticancer agents. The bromine atom serves as a key functional group for further modification, allowing researchers to introduce various substituents that can enhance the biological activity and pharmacological properties of the final drug candidates.

Moreover, Benzenepropanoic acid, 4-bromo-α-methyl-, methyl ester has been utilized in the synthesis of advanced materials with unique properties. A recent publication in Advanced Materials reported the use of this compound as a building block for the preparation of conductive polymers and organic semiconductors. The combination of the aromatic ring and the bromine substituent provides excellent electronic properties, making it suitable for applications in electronic devices and sensors.

The synthetic accessibility of Benzenepropanoic acid, 4-bromo-α-methyl-, methyl ester is another factor that contributes to its widespread use in research and development. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One common method involves the bromination of a substituted benzene followed by esterification with methanol. These synthetic protocols are well-documented in the literature and have been optimized to achieve high yields and purity levels.

In addition to its applications in pharmaceuticals and materials science, Benzenepropanoic acid, 4-bromo-α-methyl-, methyl ester has also found use in analytical chemistry. Its unique spectral properties make it an ideal standard for various analytical techniques, such as gas chromatography (GC) and mass spectrometry (MS). Researchers often use this compound as a reference material to calibrate instruments and ensure accurate quantification of target analytes.

The safety profile of Benzenepropanoic acid, 4-bromo-α-methyl-, methyl ester is another important consideration for its use in various applications. While it is not classified as a hazardous material under current regulations, proper handling and storage procedures should be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) and storing the compound in a well-ventilated area away from incompatible substances.

In conclusion, Benzenepropanoic acid, 4-bromo-α-methyl-, methyl ester (CAS No. 1379317-31-3) is a valuable compound with diverse applications in chemical synthesis, pharmaceutical research, materials science, and analytical chemistry. Its unique structural features and synthetic accessibility make it an attractive choice for researchers seeking to develop novel compounds with enhanced properties. As ongoing research continues to uncover new applications for this compound, it is likely to remain an important tool in the arsenal of chemists and materials scientists for years to come.